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Compound Focus: Methanesulfonyl azide

CAS No.: 1516-70-7

Cat. No.: S1503329

Chemical Profile & Safety Protocols

Chemical Identity and Primary Use Methanesulfonyl azide (MsN3) is primarily used as a diazo transfer
reagent [1]. It reacts with active methylene compounds or enolates to install diazo functional groups, which

are valuable intermediates for synthesizing compounds like a-diazo ketones [1].

Hazards and Safe Handling

e Primary Hazards: Methanesulfonyl azide poses significant explosion hazards and is thermally
unstable [1].
e Handling Procedures:
o Personal Protective Equipment (PPE): Always use suitable guards and appropriate personal
protective equipment [2].
o Scale Consideration: Exercise extreme caution, especially for larger-scale preparative work.
Safer alternatives like p-ABSA are often recommended for larger scales [1].

Solvent Selection and Reaction Guide

The search results indicate that solvent selection is often part of a specific reaction protocol. The following

information is derived from documented experimental procedures.
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S Recommended Purpose & . . .
Application | Context . Supporting Experimental Details
Solvent(s) Rationale
Detrifluoroacetylative Acetonitrile Serves as the The o-trifluoroacetyl ketone
Diazo Transfer [1] (CHsCN) primary reaction intermediate is treated with

General Work-up &
Purification [1]

Dilute Aqueous
Base

solvent for the
diazo transfer
step.

Used for
extraction during
work-up to
remove excess
reagent and
byproducts.

methanesulfonyl azide in
acetonitrile containing 1.0
equivalent of water and 1.5
equivalents of triethylamine [1].

A key advantage of
methanesulfonyl azide is that
excess reagent and
methanesulfonamide byproducts
are easily separated from the
desired diazo product by extraction
into dilute agueous base [1].

Experimental Workflow for Diazo Transfer

The diagram below outlines a

methanesulfonyl azide [1]:

standard detrifluoroacetylative diazo

transfer
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Frequently Asked Questions

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s1503329?utm_src=pdf-body-img
https://www.smolecule.com/products/s1503329?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

What are the safer alternatives to methanesulfonyl azide? Based on safety evaluations, 4-
acetamidobenzenesulfonyl azide (p-ABSA) and 4-dodecylbenzenesulfonyl azide are recommended as
safer alternatives, especially for larger-scale work [1]. These reagents are thermally more stable and present a

reduced explosion hazard [1].

Can the stoichiometry of methanesulfonyl azide be reduced? Yes. While the original protocol uses 1.5
equivalents, several research groups have reported successful diazo transfer using 1.0 to 1.1 equivalents of

sulfonyl azide reagent, which reduces waste and simplifies product purification [1].

Critical Application Notes

¢ Stoichiometry and Byproducts: Using 1.5 equivalents of methanesulfonyl azide is common, but
successful reactions with 1.0-1.1 equivalents have been reported [1]. A key advantage of
methanesulfonyl azide is that its byproducts are easily removed with dilute aqueous base during
work-up [1].

¢ Solvent-Specific Cautions: Never use ethyl acetate with methanesulfonyl azide. A specific
warning exists due to the formation of highly explosive ethyl azide [1].

¢ General Solvent Testing: For solvents beyond acetonitrile, conduct small-scale compatibility tests
under controlled conditions. Cole-Parmer's database notes that chemical behavior can vary with
temperature, pressure, and concentration, potentially causing equipment failure even after a
successful initial test [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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